Cas no 500772-55-4 (Ethyl 2-amino-2-(2,4-dichlorophenyl)acetate)

• Product Name: Ethyl 2-amino-2-(2,4-dichlorophenyl)acetate
• CAS No: 500772-55-4
• MF: C₁₀H₁₁Cl₂NO₂
• MW: 248.105840921402
• MDL: MFCD02662709
• CID: 5686641
• PubChem ID: 4015347
• Update Time: 2025-08-01

Ethyl 2-amino-2-(2,4-dichlorophenyl)acetate Chemical and Physical Properties

Names and Identifiers

• 500772-55-4
• EN300-2175761
• CS-0347809
• Ethyl 2-amino-2-(2,4-dichlorophenyl)acetate
• Benzeneacetic acid, α-amino-2,4-dichloro-, ethyl ester

• MDL： MFCD02662709
• Inchi： 1S/C10H11Cl2NO2/c1-2-15-10(14)9(13)7-4-3-6(11)5-8(7)12/h3-5,9H,2,13H2,1H3
• InChI Key： WOGCPFPCVRSFBZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C(=O)OCC)N)Cl

Computed Properties

• Exact Mass: 247.0166840g/mol
• Monoisotopic Mass: 247.0166840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.326±0.06 g/cm3(Predicted)
• Boiling Point: 321.0±37.0 °C(Predicted)
• pka: 6.08±0.10(Predicted)

Additional information on Ethyl 2-amino-2-(2,4-dichlorophenyl)acetate

Comprehensive Overview of Ethyl 2-amino-2-(2,4-dichlorophenyl)acetate (CAS No. 500772-55-4): Properties, Applications, and Industry Insights

Ethyl 2-amino-2-(2,4-dichlorophenyl)acetate (CAS No. 500772-55-4) is a specialized organic compound with significant relevance in pharmaceutical and agrochemical research. This ester derivative, characterized by its 2,4-dichlorophenyl moiety and aminoacetate functional group, has garnered attention for its potential as a synthetic intermediate. The compound's unique structure enables its use in the development of bioactive molecules, particularly in the design of chiral building blocks for drug discovery.

In recent years, the demand for high-purity intermediates like Ethyl 2-amino-2-(2,4-dichlorophenyl)acetate has surged, driven by advancements in asymmetric synthesis and green chemistry. Researchers frequently search for "CAS 500772-55-4 solubility" or "synthetic routes for ethyl aminoacetate derivatives," reflecting the compound's technical importance. Its lipophilic nature and stereochemical versatility make it valuable for optimizing drug bioavailability, a hot topic in pharmacokinetic studies.

The compound's 2,4-dichlorophenyl group contributes to its electron-withdrawing properties, a feature exploited in cross-coupling reactions—a trending area in catalysis research. Analytical techniques such as HPLC purity analysis (another frequently searched term) are critical for quality control, given its application in GMP-compliant synthesis. Notably, the rise of AI-assisted molecular design has increased interest in such structurally diverse intermediates for virtual screening libraries.

From an industrial perspective, Ethyl 2-amino-2-(2,4-dichlorophenyl)acetate aligns with the growing focus on sustainable chiral auxiliaries. Manufacturers emphasize atom-efficient protocols to address queries like "eco-friendly preparation of 500772-55-4." The compound's stability under microwave-assisted conditions (a popular search phrase) further enhances its utility in high-throughput organic synthesis.

Ongoing studies explore its derivatization into heterocyclic compounds, responding to the pharmaceutical industry's need for novel scaffold diversity. As regulatory standards evolve, documentation of CAS 500772-55-4 spectral data (NMR, IR, MS) remains a key concern for compliance with REACH and other chemical registration frameworks—a frequent subject in professional forums.

In conclusion, Ethyl 2-amino-2-(2,4-dichlorophenyl)acetate exemplifies the intersection of structural complexity and practical applicability in modern chemistry. Its role in addressing contemporary challenges—from enantioselective catalysis to fragment-based drug design—ensures its continued prominence in scientific literature and industrial workflows.